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Compound of Interest

Compound Name: 4-(2-Furyl)benzaldehyde

Cat. No.: B1333208

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a detailed, step-by-step procedure for the safe disposal of 4-(2-
Furyl)benzaldehyde, a combustible and hazardous chemical compound. Adherence to these
protocols is crucial to mitigate risks and comply with safety regulations.

Key Data for 4-(2-Furyl)benzaldehyde

The following table summarizes the essential quantitative data for 4-(2-Furyl)benzaldehyde,
providing a quick reference for safety and handling.

Property Value Source
Molecular Formula C11HsO2 [1]
Molecular Weight 172.18 g/mol [1]
Melting Point 85 - 87 °C (185 - 188.6 °F) [1]
Boiling Point 178 - 179 °C (352 - 354 °F)

Density 1.045 g/cm3 at 25 °C (77 °F)

Experimental Protocol: Disposal Procedure

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1333208?utm_src=pdf-interest
https://www.benchchem.com/product/b1333208?utm_src=pdf-body
https://www.benchchem.com/product/b1333208?utm_src=pdf-body
https://www.benchchem.com/product/b1333208?utm_src=pdf-body
https://www.benchchem.com/product/b1333208?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC34404DE&productDescription=4-%282-FURYL%29BENZALDEHYDE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

This protocol outlines the necessary steps for the safe disposal of 4-(2-Furyl)benzaldehyde
waste, including contaminated materials.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure you are
wearing the appropriate personal protective equipment.[1][2] This includes:

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

» Eye Protection: Safety glasses with side shields or goggles.[1]

e Lab Coat: A standard laboratory coat.

o Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
NIOSH/MSHA-approved respirator.[1]

2. Waste Collection:

o Solid Waste: Collect any solid 4-(2-Furyl)benzaldehyde waste or contaminated materials
(e.g., filter paper, absorbent pads) in a clearly labeled, sealed container.[1][3] The container
should be designated for hazardous chemical waste.

o Liquid Waste: If the compound is in a solution, collect it in a separate, labeled, and sealed
container for hazardous liquid waste. Do not mix with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "4-(2-Furyl)benzaldehyde," and any associated hazard symbols (e.g.,
harmful, irritant, environmentally hazardous).

3. Spill Management: In the event of a spill, follow these steps:

o Evacuate: If the spill is large, evacuate the immediate area and alert others.[3]

e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

e Contain: For small spills, use an inert absorbent material like vermiculite, sand, or earth to
contain the spill.[4]
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o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[1][3]

o Decontaminate: Clean the spill area with an appropriate solvent (check with your EHS office
for recommended cleaning agents) and then wash with soap and water. Collect all cleaning
materials as hazardous waste.

4. Storage Pending Disposal:

» Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents, strong bases, and reducing
agents.[1][4]

e The storage area should be a designated satellite accumulation area for hazardous waste.
5. Final Disposal:

e Do not dispose of 4-(2-Furyl)benzaldehyde down the drain or in regular trash.[3] This
substance is toxic to aquatic life with long-lasting effects.[2]

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a licensed professional waste disposal service.[1][3] All disposal must be in
accordance with local, regional, and national regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-(2-
Furyl)benzaldehyde.
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Figure 1: Disposal Workflow for 4-(2-Furyl)benzaldehyde

Click to download full resolution via product page

Caption: Disposal Workflow for 4-(2-Furyl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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